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Compound of Interest

Compound Name: XMD-17-51

Cat. No.: B611853 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of XMD-17-
51, a potent and selective NUAK1 inhibitor. The following procedural guidance is designed to

ensure the safety of laboratory personnel and the integrity of your research. By adhering to

these protocols, you can minimize risks and establish a secure working environment.

Essential Safety Information
While one available Safety Data Sheet (SDS) for an XMD-17-51 salt classifies it as not a

hazardous substance or mixture, it is crucial to treat all potent, biologically active small

molecules with a high degree of caution.[1] The toxicological properties of XMD-17-51 have not

been fully investigated. Therefore, the following recommendations are based on best practices

for handling potent kinase inhibitors and cytotoxic compounds.

Personal Protective Equipment (PPE)
Consistent and correct use of PPE is the most critical barrier to exposure. The following table

outlines the minimum PPE requirements for handling XMD-17-51 in various laboratory

operations.
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Operation Required Personal Protective Equipment

Receiving & Unpacking - Safety glasses- Nitrile gloves

Weighing & Aliquoting (Solid)

- Safety goggles or face shield- Double nitrile

gloves- Lab coat or disposable gown- N95

respirator (or higher) if not handled in a certified

chemical fume hood or ventilated balance

enclosure

Solution Preparation

- Safety goggles- Double nitrile gloves- Lab coat

or disposable gown- Work within a certified

chemical fume hood

Cell Culture & In Vitro Assays
- Safety glasses- Nitrile gloves- Lab coat- Work

within a certified biosafety cabinet

Waste Disposal
- Safety goggles- Double nitrile gloves- Lab coat

or disposable gown

Key Physical and Chemical Properties
Property Value

Molecular Formula C21H24N8O

Molecular Weight 404.47 g/mol

Appearance Crystalline solid

Solubility (25°C) Soluble in DMSO.[2]

Storage and Stability
Proper storage is essential to maintain the integrity of XMD-17-51.
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Form Storage Temperature Duration

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month

Data sourced from AbMole BioScience product information.

Operational Plan: From Receipt to Disposal
A structured workflow is critical for the safe handling of XMD-17-51.

Receiving and Inspection
Upon receipt, inspect the package for any signs of damage or leakage.

Wear safety glasses and nitrile gloves when handling the package.

Verify that the container is sealed and the label matches the order.

Log the compound in your chemical inventory.

Storage
Store XMD-17-51 according to the temperature guidelines in the table above.

Keep the container tightly sealed in a dry, well-ventilated area.[1]

Store away from strong acids/alkalis and strong oxidizing/reducing agents.[1]

Preparation of Stock Solutions
All manipulations of solid XMD-17-51 should be performed in a certified chemical fume hood

or a ventilated balance enclosure to avoid inhalation of powder.

Wear the appropriate PPE as detailed in the table above.
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Use a dedicated set of spatulas and weighing papers.

Prepare stock solutions by dissolving the compound in a suitable solvent, such as DMSO.[2]

Clearly label the stock solution container with the compound name, concentration, solvent,

date of preparation, and appropriate hazard warnings.

Use in Experiments
When diluting stock solutions or adding the compound to experimental systems, work within

a chemical fume hood or biosafety cabinet.

Wear appropriate PPE.

Avoid the generation of aerosols.

Emergency Procedures
Spill Response Plan
In the event of a spill, immediate and appropriate action is required to prevent exposure and

contamination.
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Spill Occurs

Alert others in the area.
Evacuate if necessary.

Don appropriate PPE:
- Double nitrile gloves

- Lab coat/gown
- Safety goggles

- N95 respirator (for powder spills)

Contain the spill.
For liquids, cover with absorbent material.

For powders, gently cover with a damp paper towel.

Clean the spill area.
Work from the outside in.

Use a detergent solution, followed by water.

Dispose of all contaminated materials
as hazardous chemical waste.

Decontaminate reusable equipment.
Wash hands thoroughly.

Report the incident to the
Laboratory Supervisor and EHS.

 

Start: Cell Seeding

Seed cells into a 96-well plate
(e.g., 5,000 cells/well) and

incubate for 24 hours.

Prepare serial dilutions of XMD-17-51
in complete medium. Include a

vehicle control (DMSO).

Remove old medium and add the
dilutions of XMD-17-51 to the cells.

Incubate the treated cells for a
defined period (e.g., 48-72 hours).

Add cell proliferation reagent to
each well and incubate as per
manufacturer's instructions.

Measure absorbance or fluorescence
using a plate reader.

Analyze the data to determine
the IC50 value of XMD-17-51.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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